2-(4-Methylbicyclo[2.2.2]oct-1-yl)ethylamine

• Molecular Formula: C11H21N
• Molecular Weight: 167.29 g/mol
• IUPAC Name: 2-(4-methyl-1-bicyclo[2.2.2]octanyl)ethanamine
• InChI: InChI=1S/C11H21N/c1-10-2-5-11(6-3-10,7-4-10)8-9-12/h2-9,12H2,1H3
• InChI Key: SUBUFBVEILFWBC-UHFFFAOYSA-N
• Canonical SMILES: CC12CCC(CC1)(CC2)CCN

Description

2-(4-Methylbicyclo[2.2.2]oct-1-yl)ethylamine is a useful research compound. Its molecular formula is C11H21N and its molecular weight is 167.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.043 Mole of lithium aluminum hydride is dissolved in 100 ml. of anhydrous tetrahydrofuran, under nitrogen, at 0° C and then 0.043 mole of 4-methylbicyclo[2.2.2]oct-1-yl acetonitrile in 100 ml. of anhydrous tetrahydrofuran is added dropwise. The solution is allowed to warm to room temperature, then stirred for five minutes and then 5 ml. of water is added dropwise. The solution is then filtered and the filter cake is washed with ethyl ether, the washings combined with the filtrate, and the solution is then dried over potassium hydroxide pellets, and filtered. The filtrate is then distilled affording 2-(4-methylbicyclo[2.2.2]oct-1-yl)ethylamine as a residue.